Cas no 328-50-7 (2-Ketoglutaric acid)

2-Ketoglutaric acid (α-ketoglutarate) is a key intermediate in the Krebs cycle, playing a critical role in cellular energy metabolism and amino acid synthesis. This dicarboxylic acid is widely utilized in biochemical research, particularly in studies involving metabolic pathways, enzyme kinetics, and nitrogen assimilation. Its high purity and stability make it suitable for applications in cell culture media, diagnostic reagents, and as a substrate for enzymatic assays. Additionally, 2-ketoglutaric acid serves as a precursor for the synthesis of various pharmaceuticals and agrochemicals. Its versatility and essential role in central metabolism underscore its importance in both industrial and laboratory settings.
2-Ketoglutaric acid structure
2-Ketoglutaric acid structure
Product Name:2-Ketoglutaric acid
CAS No:328-50-7
MF:C5H6O5
MW:146.098142147064
MDL:MFCD00004165
CID:36871
PubChem ID:51
Update Time:2025-09-11

2-Ketoglutaric acid Chemical and Physical Properties

Names and Identifiers

    • 2-Ketoglutaric acid
    • 2-Oxoglutaric acid
    • 2-Oxopentanedioic acid
    • alpha-Ketoglutaric Acid
    • A-KETOGLUTARIC ACID
    • GAMMA-KETOGLUTARIC ACID
    • FEMA 3891
    • KETO-GLU
    • PENTANEDIOIC ACID, 2-OXO-
    • 2-Oxo-1,5-dipentanedioic acid
    • 2-Oxo-1,5-pentanedioic acid
    • 2-oxo-pentanedioicaci
    • 2-Oxpentanedioicacid
    • Glutaric acid, 2-oxo-
    • Glutaric acid, alpha keto
    • -Ketoglutaricacid
    • α-Ketoglutaricacid
    • A-KETOGLUTARIC ACID FREE ACID CELL*CULTU RE TESTED
    • A-KETOGLUTARIC ACID FREE ACID
    • 2-KETOGLUTARIC ACID BIOSYNTH
    • A-KetoglutaricAcidPuriss
    • KetoglutaricAcid,FreeAcid
    • Oxoglutaric acid
    • 2-OXOPENTANDIOICACID
    • alpha-keto-Glutaric acid
    • 2-keto-Glutaricacid
    • KETOGLUTARIC ACID, ALPHA (AS)
    • 2-Oxoglutaric acid,2-Oxopentanedioic acid
    • alpha-Ketoglutarate
    • α-Ketoglutaric acid
    • 2-ketoglutarate
    • 2-oxopentanedioic acid, ion(2-)
    • 2-oxoglutarate
    • alpha-Oxoglutaric acid
    • 2-oxo-Pentanedioic acid
    • MDL: MFCD00004165
    • Inchi: 1S/C5H6O5/c6-3(5(9)10)1-2-4(7)8/h1-2H2,(H,7,8)(H,9,10)
    • InChI Key: KPGXRSRHYNQIFN-UHFFFAOYSA-N
    • SMILES: OC(CCC(C(=O)O)=O)=O
    • BRN: 1705689

Computed Properties

  • Exact Mass: 146.02200
  • Monoisotopic Mass: 146.022
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: -0.9
  • Topological Polar Surface Area: 91.7A^2

Experimental Properties

  • Color/Form: White fine crystalline powder. It turns pale gray yellow after long storage and is easy to deliquesce.
  • Density: 1.2821 (rough estimate)
  • Melting Point: 113.0 to 117.0 deg-C
  • Boiling Point: 345.6°C at 760 mmHg
  • Flash Point: 177.0±19.7 °C
  • Refractive Index: 1.3920 (estimate)
  • Solubility: H2O: soluble0.1g/mL, clear, colorless
  • Water Partition Coefficient: Soluble in water, methanol and dimethyl sulfoxide.
  • PSA: 91.67000
  • LogP: -0.49510
  • Merck: 5303
  • FEMA: 3891 | 2-OXOPENTANEDIOIC ACID
  • pka: 2.47(at 25℃)
  • Solubility: It is easily soluble in water, alcohol and extremely insoluble in ether.
  • Vapor Pressure: 0.0±1.6 mmHg at 25°C

2-Ketoglutaric acid Security Information

  • Symbol: GHS05 GHS07
  • Prompt:warning
  • Signal Word:Danger
  • Hazard Statement: H315,H318,H335
  • Warning Statement: P261,P280,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 37/38-41
  • Safety Instruction: S26; S39; S45; S36/37/39
  • RTECS:SA0454200
  • Hazardous Material Identification: Xi
  • TSCA:Yes
  • Storage Condition:2-8°C
  • Safety Term:S26
  • Risk Phrases:R37/38; R41; R36/37/38; R23/24/25

2-Ketoglutaric acid Customs Data

  • HS CODE:29183000
  • Customs Data:

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

2-Ketoglutaric acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
K0005-500G
2-Oxoglutaric Acid
328-50-7 >99.0%(T)
500g
¥1455.00 2024-04-15
Fluorochem
069250-100g
2-Oxopentanedioic acid
328-50-7 98%
100g
£20.00 2022-03-01
Fluorochem
069250-250g
2-Oxopentanedioic acid
328-50-7 98%
250g
£39.00 2022-03-01
Fluorochem
069250-1kg
2-Oxopentanedioic acid
328-50-7 98%
1kg
£102.00 2022-03-01
Fluorochem
069250-5kg
2-Oxopentanedioic acid
328-50-7 98%
5kg
£370.00 2022-03-01
NAN JING HUA XUE SHI JI GU FEN Co., Ltd.
C1801569443- 25g
2-Ketoglutaric acid
328-50-7 98%(HPLC)
25g
¥ 49.4 2021-05-18
NAN JING HUA XUE SHI JI GU FEN Co., Ltd.
C1801569435- 100g
2-Ketoglutaric acid
328-50-7 98%(HPLC)
100g
¥ 105.9 2021-05-18
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
K105571-500g
2-Ketoglutaric acid
328-50-7 98%
500g
¥345.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
K105571-100g
α-Ketoglutaric acid
328-50-7 98%
100g
¥83.00 2023-03-24
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
K105571-25g
2-Ketoglutaric acid
328-50-7 98%
25g
¥31.90 2023-09-02

2-Ketoglutaric acid Production Method

Production Method 1

Reaction Conditions
1.1R:NaOH, S:H2O, 168 h, 28°C, pH 5.5
Reference
Significant enhancement of citric acid production by Yarrowia lipolytica immobilized in bacterial cellulose-based carrier
By Zywicka, Anna et al, Journal of Biotechnology, 2020, 321, 13-22

Production Method 2

Reaction Conditions
1.1R:Cu2+, R:R:NaCl, S:H2O, 168 h, pH 6.5
Reference
Erythritol production by Yarrowia lipolytica mutant strain M53 generated through atmospheric and room temperature plasma mutagenesis
By Liu, Xiaoyan et al, Food Science and Biotechnology, 2017, 26(4), 979-986

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  168 h, pH 5.5, 28 °C
Reference
Significant enhancement of citric acid production by Yarrowia lipolytica immobilized in bacterial cellulose-based carrier
Zywicka, Anna; Junka, Adam; Ciecholewska-Jusko, Daria; Migdal, Pawel; Czajkowska, Joanna; et al, Journal of Biotechnology, 2020, 321, 13-22

2-Ketoglutaric acid Raw materials

2-Ketoglutaric acid Preparation Products

2-Ketoglutaric acid Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:328-50-7)2-Ketoglutaric acid
Order Number:sfd3463
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:328-50-7)2-Ketoglutaric acid
Order Number:A855282
Stock Status:in Stock
Quantity:1kg/5kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:54
Price ($):160.0/657.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:328-50-7)2-Ketoglutaric acid
Order Number:LE6646;LE2468888;LE11489
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:49
Price ($):discuss personally
Email:18501500038@163.com

2-Ketoglutaric acid Spectrogram

GC-MS
GC-MS
1H NMR Varian Water
1H NMR
13C NMR Bruker Water
13C NMR

Additional information on 2-Ketoglutaric acid

Introduction to 2-Ketoglutaric Acid (CAS No. 328-50-7)

2-Ketoglutaric acid, with the chemical formula C₅H₈O₄, is a crucial intermediate in cellular metabolism, playing a pivotal role in both the tricarboxylic acid (TCA) cycle and amino acid catabolism. Its CAS number, 328-50-7, uniquely identifies it in the chemical registry, underscoring its significance in biochemical pathways and pharmaceutical applications. This compound is not only a key player in energy production but also serves as a precursor for various bioactive molecules, making it a subject of extensive research in biochemistry and medicinal chemistry.

The TCA cycle, also known as the Krebs cycle, is central to cellular respiration, where it facilitates the oxidation of acetate derived from carbohydrates, fats, and proteins into carbon dioxide and water, generating ATP in the process. 2-Ketoglutaric acid occupies a critical position in this cycle, acting as a bridge between pyruvate oxidation and the conversion of isocitrate to α-ketoglutarate. Its involvement in this cycle highlights its importance in maintaining cellular energy homeostasis.

Beyond its role in energy metabolism, 2-Ketoglutaric acid is integral to amino acid metabolism. It serves as a precursor for glutamate and glutamine, two amino acids essential for neurotransmitter synthesis, protein synthesis, and immune function. The biosynthesis of these amino acids from 2-Ketoglutaric acid underscores its multifaceted role in maintaining physiological balance.

Recent advancements in biochemical research have elucidated the intricate mechanisms by which 2-Ketoglutaric acid influences various biological processes. For instance, studies have demonstrated its involvement in the regulation of histone demethylases, enzymes that modulate chromatin structure and gene expression. This finding has significant implications for understanding epigenetic mechanisms and developing targeted therapies for diseases associated with aberrant gene expression.

The pharmaceutical industry has also recognized the potential of 2-Ketoglutaric acid as a therapeutic agent. Its derivatives have been explored for their anti-inflammatory, neuroprotective, and anticancer properties. Notably, research has shown that 2-Ketoglutaric acid supplementation can enhance mitochondrial function and reduce oxidative stress, making it a promising candidate for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

Moreover, the role of 2-Ketoglutaric acid in cancer metabolism has been extensively studied. Cancer cells exhibit altered metabolic profiles characterized by increased glucose uptake and aerobic glycolysis, leading to elevated lactate production. However, recent evidence suggests that cancer cells can also utilize 2-Ketoglutaric acid as an alternative fuel source, promoting tumor growth and survival. Targeting this metabolic pathway has emerged as a viable strategy for developing novel anticancer therapies.

In conclusion, 2-Ketoglutaric acid (CAS No. 328-50-7) is a multifaceted compound with profound implications in cellular metabolism, biochemistry, and medicine. Its involvement in critical pathways such as the TCA cycle and amino acid metabolism underscores its essential role in maintaining physiological functions. The latest research highlights its potential as a therapeutic agent and a target for developing new treatments for various diseases. As our understanding of its biological significance continues to evolve, so too will its applications in healthcare and biotechnology.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:328-50-7)2-Ketoglutaric acid
sfd3463
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:328-50-7)2-Ketoglutaric acid
A855282
Purity:99%/99%
Quantity:1kg/5kg
Price ($):160.0/657.0
Email